mGluR Antagonist
  • VU0029251
    VU0029251
    • Cat. No.:
    • B163297
    • CAS No.:
    • 330819-85-7
    • Molecular Formula:
    • C10H11N3S2
    • Molecular Weight:
    • 237.3 g/mol
    Description
    VU0029251 is a partial antagonist of metabotropic glutamate receptor 5 (mGluR5;  Ki = 1.07 µM). It inhibits calcium mobilization induced by glutamate in HEK293 cell membranes expressing rat mGluR5 (IC50 = 1...
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  • DL-AP4
    DL-AP4
    • Cat. No.:
    • B1667556
    • CAS No.:
    • 20263-07-4
    • Molecular Formula:
    • C4H10NO5P
    • Molecular Weight:
    • 183.10 g/mol
    Description
    glutamate antagonist in locust muscle;  structure;  do not confuse with L-AP4, which is the propionic acid version
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  • LY456066
    LY456066
    • Cat. No.:
    • B1675700
    • CAS No.:
    • Molecular Formula:
    • C19H23N3OS
    • Molecular Weight:
    • 341.5 g/mol
    Description
    LY456066 is a selective, negative allosteric modulator of mGluR1 receptor.
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  • LY456236
    LY456236
    • Cat. No.:
    • B1675701
    • CAS No.:
    • 338736-46-2
    • Molecular Formula:
    • C16H16ClN3O2
    • Molecular Weight:
    • 317.77 g/mol
    Description
    Selective non-competitive antagonist at the mGlu1 receptor. Inhibits agonist induced phosphoinositide hydrolysis in vitro (IC50 = 140 nM) and in vivo following systemic administration.
    LY456236 HCl is a selec...
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  • Mavoglurant
    Mavoglurant
    • Cat. No.:
    • B1676221
    • CAS No.:
    • 543906-09-8
    • Molecular Formula:
    • C19H23NO3
    • Molecular Weight:
    • 313.4 g/mol
    Description
    Mavoglurant has been used in trials studying the treatment of Patient Diagnosed With OCD and and Resistant to SSRI Treatment (Failed SSRI Over 12 Weeks at Appropriate Doses).
    MAVOGLURANT is a small molecule d...
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  • FPTQ
    FPTQ
    • Cat. No.:
    • B2542558
    • CAS No.:
    • Molecular Formula:
    • C17H12FN5
    • Molecular Weight:
    • 305.31 g/mol
    Description
    FPTQ is a useful research compound. Its molecular formula is C17H12FN5 and its molecular weight is 305.31 g/mol. The purity is usually 95%.
    BenchChem offers high-quality FPTQ suitable for many research appl...
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  • Oxomemazine
    Oxomemazine
    • Cat. No.:
    • B7818712
    • CAS No.:
    • 174508-14-6
    • Molecular Formula:
    • C18H22N2O2S
    • Molecular Weight:
    • 330.4 g/mol
    Description
    Oxomemazine is a member of phenothiazines.
    OXOMEMAZINE is a small molecule drug with a maximum clinical trial phase of III (across all indications) and has 2 investigational indications.
    selective for M1 m...
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  • LY367385 hydrochloride
    LY367385 hydrochloride
    • Cat. No.:
    • B8146353
    • CAS No.:
    • Molecular Formula:
    • C10H12ClNO4
    • Molecular Weight:
    • 245.66 g/mol
    Description
    LY367385 hydrochloride is a useful research compound. Its molecular formula is C10H12ClNO4 and its molecular weight is 245.66 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LY367385 hydroch...
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  • VU0431316
    VU0431316
    • Cat. No.:
    • B13438389
    • CAS No.:
    • Molecular Formula:
    • C14H9ClN6O2
    • Molecular Weight:
    • 328.71 g/mol
    Description
    VU0431316 is a useful research compound. Its molecular formula is C14H9ClN6O2 and its molecular weight is 328.71 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU0431316 suitable for many r...
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  • YM-230888
    YM-230888
    • Cat. No.:
    • B15620582
    • CAS No.:
    • Molecular Formula:
    • C19H28N4OS
    • Molecular Weight:
    • 360.5 g/mol
    Description
    YM-230888 is a useful research compound. Its molecular formula is C19H28N4OS and its molecular weight is 360.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality YM-230888 suitable for many res...
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